Cas no 627-12-3 (Carbamic Acid Propyl Ester)

Carbamic Acid Propyl Ester Properties

Names and Identifiers

• Propyl carbamate
• N-Propylcarbamate
• Carbamic Acid Propyl Ester
• n-Propyl carbamate
• Propyl urethane
• Carbamic acid, propyl ester
• Propylester kyseliny karbaminove
• TOL3EUA03Q
• Propylester kyseliny karbaminove [Czech]
• propyl aminooate
• YNTOKMNHRPSGFU-UHFFFAOYSA-N
• O-propylcarbamate
• WLN: ZVO3
• NSC4855
• SBB
• EN300-6474390
• EINECS 210-984-5
• DS-4558
• CHEMBL3276739
• SCHEMBL41800
• SY114484
• BRN 1743059
• NS00035140
• N-PROPYL CARBAMATE [IARC]
• N-PROPYL CARBAMATE (IARC)
• PROPYL CARBAMATE
• NSC-4855
• CS-W019060
• Z1198148877
• N-PROPYLCARBAMATE
• NSC 4855
• 627-12-3
• 4-03-00-00052 (Beilstein Handbook Reference)
• AI3-28287
• PROPYLCARBAMATE, N-
• C19514
• F16337
• MFCD00047879
• Propylcarbamate
• UNII-TOL3EUA03Q
• DB-054256
• DTXSID7060833
• HSDB 2588
• DTXCID3043491
• PROPYL CARBAMATE [HSDB]
• CHEBI:82526
• CCRIS 538
• AKOS006227860
• Q27156042
• +Expand

• MDL： MFCD00047879
• InChIKey： YNTOKMNHRPSGFU-UHFFFAOYSA-N
• Inchi： 1S/C4H9NO2/c1-2-3-7-4(5)6/h2-3H2,1H3,(H2,5,6)
• SMILES： O(C(N([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1743059

Computed Properties

• Exact Mass: 103.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 103.063328530g/mol
• Heavy Atom Count: 7
• Complexity: 62.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• LogP: 1.19200
• PSA: 52.32000
• Refractive Index: 1.4228 (estimate)
• Boiling Point: 195.6°C at 760 mmHg
• Melting Point: 61-63 °C(lit.)
• Density: 0.9809 (estimate)

Carbamic Acid Propyl Ester Security Information

• RTECS：FD0875000
• Safety Instruction： S26; S36
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 22-36/37/38

Carbamic Acid Propyl Ester Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%